KHS 101 hydrochloride
Overview
Description
Selective inducer of neuronal differentiation; induces neuronal differentiation in cultured hippocampal neural progenitor cells (NPCs) by interacting with TACC3 (EC50 ~1 μM). Suppresses astrocyte formation. Also induces acceleration of neuronal differentiation in the hippocampal dentate gyrus in vivo.
Scientific Research Applications
Environmental Impact and Toxicity Studies
- Hexachlorocyclohexane Isomers : Research on hexachlorocyclohexane (HCH) isomers, which include compounds related to KHS 101 hydrochloride, reveals their environmental fates and toxicities. These compounds are widely used organochlorine pesticides, detected globally due to their high volatility. Studies have shown that certain HCHs can cause damage to the central nervous system, reproductive, and endocrine systems. The β-HCH isomer is found in higher concentrations in human fat, blood, and breast milk. Research on the selective degradation of α-HCH enantiomers in environmental matrices is ongoing (Willett, Ulrich, & Hites, 1998).
Cosmetic Applications
- Keratin Hydrolysates in Cosmetics : Keratin hydrolysates (KHs) are used in hair cosmetics. A study detailed the processing of chicken feathers into KH for use in skincare cosmetics. The research demonstrated that adding KH into an ointment base increases skin hydration and improves skin barrier function (Mokrejš et al., 2017).
Veterinary Medicine
- Use in Animal Immobilization : KH, in combination with other compounds, has been used to immobilize wild animals such as the Iberian lynx and black bears. The research focused on determining effective dosage and observing the effects of the immobilization (Ferreras et al., 1994), (Addison & Kolenosky, 1979).
Chemical Processes and Applications
- Chemical Conversion Processes : Studies have explored the conversion of KCl into KHSO4 in membrane reactors, focusing on the reaction mechanisms and efficiencies. These studies are significant for understanding the chemical processes involving compounds related to this compound (Tomaszewska & Mientka, 2009), (Tomaszewska & Łapin, 2012).
Environmental Chemistry
- Sorption of Organic Chemicals : Research on the sorption of nonionic, hydrophobic organic chemicals to mineral surfaces such as α-Al2O3 and α-Fe2O3 is relevant to understanding how compounds like this compound interact with the environment. This research provides insights into the sorption mechanisms and environmental fate of such compounds (Mader, Uwe-Goss, & Eisenreich, 1997).
Catalysis and Chemical Reactions
- Catalytic Applications : Research on the catalytic properties of materials like Rh-containing catalysts immobilized on hybrid organic-inorganic surfaces has implications for the catalytic applications of this compound. These studies explore the potential of such catalysts in various chemical reactions, including hydroformylation of unsaturated compounds (Gorbunov et al., 2018).
Biomedical Engineering
- Bioactive Keratin for Biomedical Applications : The enzymatic extraction of bioactive keratin and its application in biomedical engineering is a significant area of research. This includes the fabrication of self-assembling keratin hydrogels, which have potential in promoting wound healing and other medical applications (Su et al., 2020).
Optimization and Computational Studies
- Krill Herd Algorithm (KH) Applications : The Krill Herd (KH) algorithm, a nature-inspired optimization algorithm, has been applied in various domains. This algorithm simulates the herding behavior of krill individuals and is used to tackle optimization problems, providing a useful tool for computational studies related to this compound (Bolaji et al., 2016).
Properties
Molecular Formula |
C18H21N5S.HCl |
|---|---|
Molecular Weight |
375.92 |
SMILES |
CC(C/N=C(N1)C=CN=C1NCC2=CSC(C3=CC=CC=C3)=N2)C.Cl |
synonyms |
N4-(2-Methylpropyl)-N2-[(2-phenyl-4-thiazolyl)methyl]-2,4-pyrimidinediamine hydrochloride |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
